![molecular formula C9H17NO B6239925 8-methoxy-5-azaspiro[3.5]nonane CAS No. 2361636-52-2](/img/no-structure.png)
8-methoxy-5-azaspiro[3.5]nonane
Description
“8-methoxy-5-azaspiro[3.5]nonane” is a spirocyclic compound . It has a molecular formula of C₇H₁₃NO . The compound is part of the spirocycles family .
Synthesis Analysis
The synthesis of spirocyclic compounds like “this compound” often involves the use of commercially available reagents . For instance, a synthesis of a similar compound, 8-oxa-2-azaspiro[4.5]decane, was developed using tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a spirocyclic arrangement, which includes a nitrogen atom (N), an oxygen atom (O), and seven carbon atoms © forming a nonane ring .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 127.1 .Future Directions
The future directions for “8-methoxy-5-azaspiro[3.5]nonane” and similar compounds could involve further exploration of their synthesis, chemical properties, and potential applications. For instance, the synthesis of new spirocyclic compounds is a promising area for the production of important biologically active compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-methoxy-5-azaspiro[3.5]nonane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "4-methoxyphenylacetic acid", "1,5-dibromopentane", "piperidine", "sodium hydroxide", "potassium carbonate", "acetic anhydride", "sodium borohydride", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "The first step involves the conversion of 4-methoxyphenylacetic acid to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with 1,5-dibromopentane in the presence of potassium carbonate to form the corresponding ester.", "The ester is then reduced using sodium borohydride to form the corresponding alcohol.", "The alcohol is then reacted with piperidine in the presence of acetic anhydride to form the corresponding spiro compound.", "The spiro compound is then treated with sodium hydroxide to form the corresponding amine.", "The amine is then quaternized using hydrochloric acid to form the final product, 8-methoxy-5-azaspiro[3.5]nonane.", "The product is then isolated and purified using standard techniques such as filtration, crystallization, and chromatography." ] } | |
CAS RN |
2361636-52-2 |
Molecular Formula |
C9H17NO |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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